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Compound of Interest

Compound Name: Methoxybenzoquinone

Cat. No.: B1222997

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective spectroscopic comparison of 2-methoxy-1,4-benzoquinone
and its key precursors: hydroquinone, p-benzoquinone, and anisole. The information presented
is supported by experimental data to facilitate identification, characterization, and analysis in

research and development settings.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 2-methoxy-1,4-benzoquinone
and its precursors.

Table 1: *H NMR Spectroscopic Data
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Chemical Shift (6) ppm

Compound Solvent o

and Multiplicity

3.81 (s, 3H, -OCHs), 5.86 (d,
2-Methoxy-1,4-benzoquinone - 1H, vinyl H), 6.60-6.75 (m, 2H,

vinyl H)[1]
Hydroquinone D20 6.75 (s, 4H, aromatic H)[2][3]
p-Benzoquinone CDCls 6.78 (s, 4H, vinyl H)

3.80 (s, 3H, -OCHs), 6.88-6.94
Anisole CDCls (m, 2H, aromatic H), 7.24-7.30

(m, 3H, aromatic H)[4]

Table 2: UV-Visible Spectroscopic Data

Molar Absorptivity

Compound Solvent Amax (nm)
(¢) (M~*cm™)

2-Methoxy-1,4-

_ - 258, 370 -
benzoquinone
Hydroquinone - 222,292 -
p-Benzoquinone Hexane 240[5] 24,300[5]
Anisole - 270 -

Table 3: Infrared (IR) Spectroscopic Data
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Characteristic Absorption
Compound Phase
Bands (cm™?)

1696 (C=0), 1631 (C=0),

2-Methoxy-1,4-benzoquinone -
1230 (C-O stretch)[6]

3250 (O-H stretch, broad),
Hydroquinone Solid (KBr pellet) 1515 (C=C aromatic stretch),
1210 (C-O stretch)[7]

p-Benzoquinone Gas Phase 1700 (C=0 stretch)[8]

3000-2850 (C-H stretch), 1600,
1500 (C=C aromatic stretch),

Anisole Liquid 1250 (asymmetric C-O-C
stretch), 1040 (symmetric C-O-
C stretch)[9]

Table 4: Mass Spectrometry Data

Compound lonization Method Molecular lon (m/z)
2-Methoxy-1,4-benzoquinone GC-MS 138[10]
Hydroquinone GC-MS 110[11]
p-Benzoquinone ESI-MS 109 [M+H]*[12]
Anisole GC-MS 108[13]

Synthetic Pathway

The synthesis of 2-methoxy-1,4-benzoquinone can be achieved from hydroquinone. The
process involves the oxidation of hydroquinone to p-benzoquinone, which then undergoes a
nucleophilic addition of methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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